![molecular formula C8H6BrFO2 B1331574 2-(2-Bromo-3-fluorophenyl)acetic acid CAS No. 958454-33-6](/img/structure/B1331574.png)
2-(2-Bromo-3-fluorophenyl)acetic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-Bromo-3-fluorophenyl)acetic acid (BFPA) is a compound of interest in a variety of scientific fields. Its unique combination of carbon, hydrogen, bromine, fluorine, and oxygen atoms make it an ideal candidate for a range of applications, from synthesis to drug development.
Scientific Research Applications
Structural and Reactivity Studies
A comparative DFT study was performed on halogenated phenylacetic acids, including 2-(2-Bromo-3-fluorophenyl)acetic acid. This study focused on understanding the reactivity, acidity, and vibrational spectra of these compounds. The research calculated various molecular descriptors such as Fukui functions, local softness, electronegativity, and HOMO-LUMO gap. Additionally, the vibrational spectra were analyzed and compared with experimental data, offering insights into the structural and reactive nature of these molecules (Srivastava et al., 2015).
Synthetic Pathways
Another study focused on developing new synthetic routes to 2-Fluoro-2-phenylalkanoic acids, showcasing methods for obtaining these compounds through oxidation and alternative pathways. This research is crucial for understanding the synthesis and potential applications of related compounds (Goj & Haufe, 2006).
Crystal Structure and Characterization
Research on the synthesis, characterization, and crystal structure of related compounds offers valuable insights. One study detailed the synthesis of Ethyl 2-amino-4-(4-fluorophenyl)-6-phenylcyclohexa-1,3-diene-1-carboxylate, including its characterization through various analytical methods and single-crystal X-ray diffraction. Understanding the crystal structure of similar compounds can guide the research and application of this compound (Sapnakumari et al., 2014).
Vibrational and Electronic Studies
Vibrational (FT-IR, FT Raman), electronic, and docking studies, along with wave function analysis on similar compounds, such as 3-Bromophenyl acetic acid, provide a comprehensive understanding of their structural, chemical, electronic, and biological activities. These studies, which include molecular docking, are pivotal in assessing the potential applications in various scientific fields (Rahuman et al., 2020).
Mechanism of Action
Safety and Hazards
The safety information available indicates that “2-(2-Bromo-3-fluorophenyl)acetic acid” may cause serious eye irritation (Hazard Statements H319) . Precautionary measures include rinsing cautiously with water for several minutes in case of contact with eyes (Precautionary statements P305;P338;P351) .
Properties
IUPAC Name |
2-(2-bromo-3-fluorophenyl)acetic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrFO2/c9-8-5(4-7(11)12)2-1-3-6(8)10/h1-3H,4H2,(H,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GQCHYZKUKPMGKK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)F)Br)CC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrFO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20650425 |
Source
|
Record name | (2-Bromo-3-fluorophenyl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20650425 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
233.03 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
958454-33-6 |
Source
|
Record name | (2-Bromo-3-fluorophenyl)acetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20650425 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.